Cas no 1049024-78-3 (2-((5-Bromopyrazin-2-yl)oxy)-N,N-dimethylethanamine)

• Product Name: 2-((5-Bromopyrazin-2-yl)oxy)-N,N-dimethylethanamine
• CAS No: 1049024-78-3
• MF: C₈H₁₂BrN₃O
• MW: 246.104380607605
• CID: 1082133
• PubChem ID: 46738197
• Update Time: 2025-06-10

2-((5-Bromopyrazin-2-yl)oxy)-N,N-dimethylethanamine Chemical and Physical Properties

Names and Identifiers

• 2-((5-Bromopyrazin-2-yl)oxy)-N,N-dimethylethanamine
• 2-(5-bromopyrazin-2-yl)oxy-N,N-dimethylethanamine
• [2-(5-bromo-pyrazin-2-yloxy)-ethyl]-dimethyl-amine
• [2-(5-Bromo-pyrazin-2-yloxy)-ethyl]dimethylamine
• 2-(5-BROMOPYRAZIN-2-YLOXY)-N,N-DIMETHYLETHANAMINE
• 2-BROMO-5-(2-DIMETHYLAMINOETHOXY)PYRAZINE
• AB51352
• AG-D-17862
• AK-37210
• CTK4A3461
• N-(2-[(5-BROMOPYRAZIN-2-YL)OXY]ETHYL)-N,N-DIMETHYLAMINE
• CS-0339632
• A1-33375
• AKOS022177203
• 2-[(5-Bromo-2-pyrazinyl)oxy]-N,N-dimethylethanamine
• 1049024-78-3
• 2-(5-bromopyrazin-2-yl)oxy-N,N-dimethyl-ethanamine
• DTXSID40674249
• 2-((5-Bromopyrazin-2-yl)oxy)-N,N-dimethylethan-1-amine
• {2-[(5-bromopyrazin-2-yl)oxy]ethyl}dimethylamine
• SCHEMBL3301062
• LFQBTTPOSIUZPM-UHFFFAOYSA-N
• 2-[(5-Bromopyrazin-2-yl)oxy]-N,N-dimethylethan-1-amine
• DB-376389
• AS-82199

• Inchi： 1S/C8H12BrN3O/c1-12(2)3-4-13-8-6-10-7(9)5-11-8/h5-6H,3-4H2,1-2H3
• InChI Key： LFQBTTPOSIUZPM-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=N1)OCCN(C)C

Computed Properties

• Exact Mass: 245.016
• Monoisotopic Mass: 245.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.2A^2
• XLogP3: 1.1

Experimental Properties

• PSA: 38.25000
• LogP: 1.17950

Additional information on 2-((5-Bromopyrazin-2-yl)oxy)-N,N-dimethylethanamine

Recent Advances in the Study of 2-((5-Bromopyrazin-2-yl)oxy)-N,N-dimethylethanamine (CAS: 1049024-78-3)

2-((5-Bromopyrazin-2-yl)oxy)-N,N-dimethylethanamine (CAS: 1049024-78-3) is a brominated pyrazine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a versatile intermediate in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and other small-molecule therapeutics. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic applications, biological activities, and potential therapeutic implications.

The compound's unique structure, featuring a bromopyrazine core linked to a dimethylaminoethoxy side chain, makes it a valuable scaffold for medicinal chemistry. Recent synthetic efforts have focused on optimizing the preparation of 2-((5-Bromopyrazin-2-yl)oxy)-N,N-dimethylethanamine to improve yield and purity, which are critical for its downstream applications. Advances in catalytic methods and green chemistry approaches have been particularly noteworthy, enabling more efficient and sustainable production of this key intermediate.

In terms of biological activity, 2-((5-Bromopyrazin-2-yl)oxy)-N,N-dimethylethanamine has been investigated as a precursor for the development of kinase inhibitors. Kinases play a pivotal role in numerous cellular processes, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Recent studies have demonstrated that derivatives of this compound exhibit promising inhibitory activity against specific kinase targets, with potential applications in oncology and immunology. Structural-activity relationship (SAR) studies have further elucidated the importance of the bromopyrazine moiety and the side chain in modulating kinase binding affinity and selectivity.

Another area of interest is the compound's potential role in the development of central nervous system (CNS) therapeutics. The dimethylaminoethoxy side chain is a common feature in many CNS-active drugs, facilitating blood-brain barrier penetration. Preliminary studies have explored the neuropharmacological properties of 2-((5-Bromopyrazin-2-yl)oxy)-N,N-dimethylethanamine derivatives, with some showing activity in models of neurodegenerative diseases and psychiatric disorders. However, further optimization and preclinical validation are required to assess their therapeutic potential fully.

Recent publications have also highlighted the use of 2-((5-Bromopyrazin-2-yl)oxy)-N,N-dimethylethanamine in the design of fluorescent probes and imaging agents. The bromine atom provides a convenient handle for further functionalization via cross-coupling reactions, enabling the attachment of fluorophores or other reporter groups. These probes have been employed in studying kinase dynamics and other biological processes, offering valuable tools for basic research and drug discovery.

In conclusion, 2-((5-Bromopyrazin-2-yl)oxy)-N,N-dimethylethanamine (CAS: 1049024-78-3) represents a promising scaffold with diverse applications in medicinal chemistry and chemical biology. Ongoing research continues to uncover its potential in kinase inhibitor development, CNS therapeutics, and molecular imaging. Future studies should focus on further optimizing its synthetic accessibility, exploring new derivatives, and validating their biological activities in relevant disease models. The compound's versatility and unique structural features position it as a valuable asset in the pursuit of novel therapeutic agents.